Cas no 1160994-99-9 (2-Chloro-6-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-6-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1160994-99-9
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• MDL: MFCD11845745
• CID: 1091449
• PubChem ID: 56832314
• Update Time: 2025-06-23

2-Chloro-6-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methoxy-4-(trifluoromethyl)pyridine
• 2-Chloro-6-methoxy-4-trifluoromethyl-pyridine
• AKOS015851265
• MFCD11845745
• DA-47687
• A893624
• 2-Chloro-6-methoxy-alpha,alpha,alpha-trifluoro-4-picoline
• SCHEMBL1437397
• CS-0441601
• 2-methoxy-6-chloro-4-trifluoromethylpyridine
• SB55464
• 1160994-99-9
• AS-5550
• Pyridine, 2-chloro-6-methoxy-4-(trifluoromethyl)-

• MDL： MFCD11845745
• Inchi： 1S/C7H5ClF3NO/c1-13-6-3-4(7(9,10)11)2-5(8)12-6/h2-3H,1H3
• InChI Key： FWEFQJNETFIPKG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=N1)OC

Computed Properties

• Exact Mass: 211.0011760g/mol
• Monoisotopic Mass: 211.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Boiling Point: 201.5±40.0°C at 760 mmHg

2-Chloro-6-methoxy-4-(trifluoromethyl)pyridine Security Information

• Hazard Statement： H302-H312-H332
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-6-methoxy-4-(trifluoromethyl)pyridine

Introduction to 2-Chloro-6-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1160994-99-9)

2-Chloro-6-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1160994-99-9) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as CMP for brevity, is characterized by its unique chemical structure, which includes a chloro, methoxy, and trifluoromethyl substituent on a pyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 2-Chloro-6-methoxy-4-(trifluoromethyl)pyridine is represented by the formula C₈H₆ClF₃N₂O. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the methoxy group contributes to its solubility and reactivity. The chloro substituent adds further versatility by enabling various substitution reactions, making this compound a key building block in organic synthesis.

In recent years, CMP has gained significant attention due to its potential applications in drug discovery and development. Research has shown that compounds derived from CMP exhibit a wide range of biological activities, including antiviral, antibacterial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of CMP demonstrated potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. This finding highlights the potential of CMP-based compounds in addressing emerging viral threats.

Beyond antiviral applications, CMP-derived compounds have also shown promise in cancer research. A 2020 study published in the European Journal of Medicinal Chemistry found that certain derivatives of CMP exhibited selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways, making these compounds attractive candidates for further preclinical and clinical evaluation.

The versatility of CMP extends to its use in agrochemicals as well. Research has demonstrated that derivatives of CMP can be used as effective herbicides and fungicides due to their ability to disrupt essential biological processes in plants and fungi. A study published in Pesticide Biochemistry and Physiology in 2019 reported that certain CMP-based compounds showed high efficacy against a range of plant pathogens, with minimal environmental impact compared to traditional agrochemicals.

In terms of synthetic methods, several efficient routes have been developed for the preparation of CMP. One common approach involves the reaction of 2-chloro-6-methoxypyridine with trifluoromethylating agents such as triflic acid or trifluoromethyl iodide. These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic protocols that minimize waste and reduce energy consumption.

The safety profile of CMP is an important consideration for its use in pharmaceutical and agrochemical applications. Extensive toxicological studies have been conducted to evaluate the potential risks associated with exposure to this compound. Results from these studies indicate that CMP exhibits low toxicity when used under controlled conditions, with no significant adverse effects observed at therapeutic concentrations. However, appropriate handling and storage practices are recommended to ensure worker safety and environmental protection.

In conclusion, 2-Chloro-6-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1160994-99-9) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and favorable biological properties make it an attractive candidate for further exploration and development. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern scientific endeavors.